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Compound of Interest

Compound Name: Pyrasulfotole

Cat. No.: B166964 Get Quote

Technical Support Center: Optimizing
Pyrasulfotole Application Timing
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the optimal application timing of pyrasulfotole
for maximum weed control. It includes troubleshooting guides, frequently asked questions

(FAQs), detailed experimental protocols, and a summary of efficacy data.

Frequently Asked Questions (FAQs)
Q1: What is the primary mode of action for pyrasulfotole?

A1: Pyrasulfotole is a Group 27 herbicide that acts as a 4-hydroxyphenylpyruvate

dioxygenase (HPPD) inhibitor.[1] By blocking this enzyme, it disrupts the synthesis of

plastoquinones and tocopherols (Vitamin E).[2] This, in turn, inhibits the production of

carotenoids, which are essential for protecting chlorophyll from photo-oxidation.[2][3] The

degradation of chlorophyll leads to the characteristic bleaching or whitening of susceptible plant

tissues, followed by necrosis and plant death.[4]

Q2: What is the optimal crop stage for applying pyrasulfotole?

A2: Pyrasulfotole is a post-emergence herbicide. For small cereal grains such as wheat,

barley, rye, and triticale, application is recommended between the 1-leaf and flag-leaf stages of
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the crop. In grain and forage sorghum, it should be applied when the crop is at the 3-leaf stage

up to 30 inches in height, or until flag-leaf emergence, whichever occurs first.

Q3: What is the ideal weed stage for pyrasulfotole application to achieve maximum efficacy?

A3: Pyrasulfotole is most effective when applied to small, actively growing weeds. Research

consistently shows that weed control is significantly better when weeds are treated at earlier

growth stages. For example, control of sicklepod was 95% or greater when seedlings were 5

cm tall, but efficacy decreased on 15 cm tall plants. Similarly, early post-emergence (EMPOST)

applications on weeds 2.5 to 10 cm tall generally provide better control than late post-

emergence (LPOST) applications.

Q4: Can pyrasulfotole be tank-mixed with other herbicides?

A4: Yes, pyrasulfotole is often formulated as a premix with other herbicides, such as

bromoxynil, or can be tank-mixed to broaden the spectrum of controlled weeds. Tank-mixing

with herbicides like MCPA, dicamba, or metsulfuron-methyl can improve the control of certain

weed species, such as wild buckwheat. Always perform a jar test to ensure physical

compatibility before mixing products in the spray tank.

Q5: What are the typical symptoms of pyrasulfotole on susceptible weeds?

A5: The first visible symptoms are bleaching or whitening of the new leaves, which typically

appear within a week of application. These symptoms progress to tissue necrosis, and

susceptible plants generally die within two to three weeks.

Troubleshooting Guide
Issue 1: Reduced Weed Control Efficacy
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Potential Cause Troubleshooting Steps

Weed Size

Pyrasulfotole is most effective on small, actively

growing weeds. Applications on larger, more

established weeds may result in reduced

control. For instance, sicklepod control was

significantly higher on 5 cm seedlings compared

to 15 cm seedlings. Solution: Apply pyrasulfotole

when weeds are in the early stages of growth

(e.g., 2.5 to 10 cm tall).

Environmental Conditions

Efficacy can be reduced under adverse

environmental conditions. Dry or cool conditions

can slow weed growth and herbicide uptake.

Solution: Apply when weeds are actively

growing and not under stress from drought or

cold temperatures. Optimal performance occurs

in high light intensity, so apply during the day

and at least one hour before sunset.

Herbicide Resistance

Continuous use of herbicides with the same

mode of action can lead to the selection of

resistant weed biotypes. Solution: Implement an

integrated weed management program that

includes rotating herbicides with different modes

of action. Pyrasulfotole is an effective tool for

managing weeds resistant to ALS inhibitors,

phenoxy, and glyphosate herbicides.

Inadequate Spray Coverage

As a foliar-applied herbicide, thorough spray

coverage is crucial for optimal performance.

Dense crop canopies or high weed densities

can shield smaller weeds from the spray.

Solution: Use appropriate spray volume and

nozzles to ensure thorough coverage of target

weeds. In dense canopies, consider increasing

the water volume.
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Issue 2: Crop Injury

Symptom Description Management

Transient Bleaching

In some crops, particularly

grain sorghum, temporary

foliar bleaching may occur

within a week after application.

This is a known response to

HPPD-inhibiting herbicides.

This injury is typically transient,

and the crop usually recovers

within 3 to 4 weeks with no

significant impact on grain

yield.

Increased Phytotoxicity from

Tank Mixes

Tank-mixing pyrasulfotole with

certain herbicides, such as

protoporphyrinogen oxidase

(PPO) inhibitors, can increase

the risk of crop injury.

Always consult the product

labels for recommended tank-

mix partners and conduct a

phytotoxicity test on a small

area before widespread

application.

Issue 3: Herbicide Carryover

Concern Description Prevention

Injury to Rotational Crops

Pyrasulfotole can persist in the

soil and may cause injury to

sensitive rotational crops, such

as pulses and canola, in the

following season, especially

under dry conditions.

Symptoms in pulse crops

include whitening of new

leaves.

Adhere strictly to the crop

rotation intervals specified on

the herbicide label. Soil

moisture is critical for the

microbial degradation of

pyrasulfotole; carryover risk

increases in dry years.

Data Presentation
Table 1: Efficacy of Pyrasulfotole on Various Weed Species Based on Application Timing and

Weed Stage
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Weed
Species

Applicati
on Timing

Weed
Stage

Pyrasulfo
tole Rate
(g ai/ha)

Tank Mix
Partner

% Control
Referenc
e

Flixweed
Fall/Spring

POST
- 207-253 Bromoxynil ≥98%

Blue

Mustard

Fall/Spring

POST
- 207-253 Bromoxynil ≥98%

Bushy

Wallflower

Fall/Spring

POST
- 207-253 Bromoxynil ≥98%

Field

Pennycres

s

Fall/Spring

POST
- 207-253 Bromoxynil ≥98%

Henbit Fall POST - 207-253 Bromoxynil ≥98%

Henbit
Spring

POST
- 207-253 Bromoxynil ≥67%

Wild

Buckwheat

Spring

POST
- 253 Bromoxynil Ineffective

Wild

Buckwheat

Spring

POST
- 207

Bromoxynil

+ Dicamba
≥84%

Palmer

Amaranth
POST 2-10 cm 233-287 Bromoxynil ≥90%

Sicklepod POST <5 cm 233-287 Bromoxynil ≥90%

Sicklepod POST 15 cm 233-287 Bromoxynil 35-54%

Pigweed

species
EMPOST 2.5-10 cm 244-300

Bromoxynil

+ Atrazine
≥93%

Kochia EMPOST 2.5-10 cm 244-300
Bromoxynil

+ Atrazine
≥93%

Velvetleaf EMPOST 2.5-10 cm 244-300
Bromoxynil

+ Atrazine
≥93%
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Common

Sunflower
EMPOST 2.5-10 cm 244-300

Bromoxynil

+ Atrazine
≥93%

Ivyleaf

Morningglo

ry

EMPOST 2.5-10 cm 244-300
Bromoxynil

+ Atrazine
≥93%

Puncturevi

ne
EMPOST 2.5-10 cm 244-300

Bromoxynil

+ Atrazine
85-99%

POST: Post-emergence; EMPOST: Early to Mid-Post-emergence

Experimental Protocols
Objective: To evaluate the efficacy of pyrasulfotole at different application timings and rates on

target weed species in a specific crop.

1. Experimental Design:

Design: Randomized Complete Block Design (RCBD) with four replications.

Plot Size: Establish appropriate plot sizes (e.g., 3 meters wide by 9 meters long) to allow for

accurate application and assessment while minimizing edge effects.

2. Site Selection and Preparation:

Select a field with a uniform and well-documented history of the target weed species.

Conduct standard soil tests to characterize soil type, pH, and organic matter content.

Prepare the seedbed and plant the desired crop variety according to standard agronomic

practices for the region.

3. Treatment Application:

Treatments: Include a non-treated control, pyrasulfotole at various rates (e.g., 207 g ai/ha

and 287 g ai/ha), and potentially tank-mix combinations with other relevant herbicides.
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Application Timing: Define application timings based on weed growth stage (e.g., Early Post-

emergence when weeds are 2.5-10 cm tall, and Late Post-emergence when weeds are 10-

20 cm tall).

Sprayer and Calibration: Use a calibrated research plot sprayer (e.g., tractor-mounted or

backpack) equipped with nozzles that deliver a medium spray quality. Calibrate to deliver a

consistent volume (e.g., 120 to 140 L/ha) at a specified pressure (e.g., 172 to 207 kPa).

Adjuvants: Include any recommended adjuvants, such as non-ionic surfactants or crop oil

concentrates, as per the product label.

4. Data Collection:

Weed Control: Visually assess weed control at specified intervals after treatment (e.g., 7, 14,

21, and 28 days after application) on a scale of 0% (no control) to 100% (complete plant

death) relative to the non-treated control.

Crop Injury: Visually assess crop injury at the same intervals on a scale of 0% (no injury) to

100% (crop death). Note specific symptoms such as bleaching, stunting, or necrosis.

Weed Density and Biomass (Optional): At a specified time point, count the number of weeds

per unit area (e.g., per square meter) and/or harvest the above-ground weed biomass, dry it,

and record the weight.

Crop Yield: At crop maturity, harvest the grain from a predetermined area within each plot

and adjust for moisture content to determine the final yield.

5. Statistical Analysis:

Analyze the collected data (weed control, crop injury, yield) using Analysis of Variance

(ANOVA) appropriate for an RCBD.

If the ANOVA indicates significant treatment effects, perform a mean separation test (e.g.,

Fisher's Protected LSD at P=0.05) to determine significant differences between treatment

means.

Mandatory Visualization
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Caption: Pyrasulfotole's inhibition of the HPPD enzyme pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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